Cas no 2331268-15-4 (4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride)

• Product Name: 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride
• CAS No: 2331268-15-4
• MF: C₁₄H₁₆ClN₇
• MW: 317.776740074158
• CID: 4774823
• PubChem ID: 54607780
• Update Time: 2025-07-22

4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride
• NSC357775
• AK00739425
• Benzenecarboximidamide,4'-(1-triazene-1,3-diyl)bis-, dihydrochloride
• 4,4'-(Triaz-1-ene-1,3-diyl)di(benzene-1-carboximidamide)--hydrogen chloride (1/1)
• 4,4 inverted exclamation mark -(Triazene-1,3-diyl)dibenzimidamide Hydrochloride
• C14H16ClN7
• DTXSID20953423
• D70017
• 2331268-15-4
• PD129948
• AKOS037649104
• SY292733
• MFCD30719646
• NSC-357775
• BS-16578
• CS-0160936
• 4-[2-(4-carbamimidoylphenyl)iminohydrazinyl]benzenecarboximidamide;hydrochloride
• 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamidehydrochloride

• Inchi： 1S/C14H15N7.ClH/c15-13(16)9-1-5-11(6-2-9)19-21-20-12-7-3-10(4-8-12)14(17)18;/h1-8H,(H3,15,16)(H3,17,18)(H,19,20);1H
• InChI Key： GICUKDNQFYVFHC-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC(C(=N)N)=CC=1)/N=N/C1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 317.1155712g/mol
• Monoisotopic Mass: 317.1155712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride

Introduction to 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride (CAS No. 2331268-15-4)

4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride, identified by its CAS number 2331268-15-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their intricate structural framework and potential biological activities. The presence of both benzimidamide and triazene moieties in its structure imparts unique chemical and pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride consists of two benzimidamide units linked by a central triaz-1-ene bridge. This configuration creates a rigid scaffold that can interact with biological targets in a highly specific manner. The benzimidamide moiety is well-known for its role in various bioactive molecules, including some widely used drugs that exhibit antiviral, anticancer, and anti-inflammatory properties. The triazene segment, on the other hand, introduces additional functional groups that can modulate the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophoric units to enhance their therapeutic efficacy. 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride exemplifies this trend by integrating two distinct scaffolds into a single entity. This design approach allows for the exploration of synergistic effects between the different parts of the molecule, potentially leading to the discovery of more effective and less toxic drugs.

One of the most compelling aspects of 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride is its potential as a lead compound for drug discovery. The unique structural features of this molecule make it a valuable candidate for further investigation in various therapeutic areas. For instance, studies have suggested that compounds with similar structural motifs may interfere with key enzymatic pathways involved in cancer progression or inflammatory responses. By targeting these pathways, such molecules could offer new treatment options for patients suffering from chronic diseases.

The synthesis of 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride presents both challenges and opportunities for chemists. The multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex framework of this compound. These methods not only highlight the synthetic capabilities of modern organic chemistry but also contribute to the development of more efficient synthetic routes for other bioactive molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride's properties. Molecular modeling studies have been instrumental in predicting its binding interactions with biological targets and assessing its potential as a drug candidate. These simulations provide valuable insights into the compound's mechanism of action and help guide the optimization process towards more potent and selective derivatives.

The pharmacological evaluation of 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with disease pathways, suggesting its therapeutic potential. Additionally, preliminary in vivo experiments have shown encouraging results regarding its safety profile and bioavailability. These findings underscore the importance of continued research to fully harness the therapeutic benefits of this compound.

As research in pharmaceutical chemistry progresses, 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride is poised to play a significant role in the development of novel treatments. Its unique structure and promising biological activities make it an attractive candidate for further exploration. Collaborative efforts between synthetic chemists and medicinal biologists will be crucial in translating this compound's potential into tangible therapeutic outcomes.

The future direction of research on 4,4'-(Triaz-1-ene-1,3-diyl)dibenzimidamide hydrochloride may include exploring its derivatives to enhance its pharmacological properties further. By modifying specific functional groups within its structure, researchers can fine-tune its activity profile to target particular diseases more effectively. Additionally, investigating its interactions with other drug candidates could uncover synergistic effects that might improve treatment regimens.

In conclusion, 4 , 4 ' - ( Tri az - 1 - ene - 1 , 3 - di yl ) dib enz imid am ide hy droch lor ide ( C A S N o . 23 31 268 - 15 - 4 ) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities . Its synthesis , characterization , and pharmacological evaluation continue to drive innovation in drug discovery . As our understanding of molecular interactions deepens , this compound is likely to contribute substantially to the development of new therapeutic strategies .